n-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methyl}cyclopropanamine hydrochloride

n-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methyl}cyclopropanamine hydrochloride is a highly specialized, multi-functional chemical building block designed for advanced medicinal chemistry and parallel synthesis workflows. It integrates a metabolically robust 1,3,4-oxadiazole bioisosteric core, a sterically demanding ortho-bromo cross-coupling handle, and a conformationally restricted cyclopropylamine moiety [1]. Formulated as a hydrochloride salt, it provides immediate advantages in aqueous solubility and oxidative stability compared to standard free base amines, ensuring reliable performance as a precursor for the development of conformationally locked therapeutics and high-throughput screening libraries.

Generic substitution of this specific building block introduces significant downstream risks in synthetic workflows and drug design. Replacing the ortho-bromo group with a para- or meta-bromo analog fundamentally alters the 3D vector of subsequent cross-coupling products, failing to provide the steric hindrance required to lock biaryl systems into active, non-planar conformations [1]. Substituting the cyclopropylamine with simpler alkyl amines (e.g., isopropyl or ethyl) dramatically increases the risk of CYP-mediated N-dealkylation in the final drug candidate. Furthermore, procuring the free base instead of the hydrochloride salt leads to severe aqueous solubility bottlenecks and unpredictable stoichiometry due to ambient oxidative degradation during storage and automated handling.

Sterically Controlled Cross-Coupling Efficiency

When utilized as an electrophile in palladium-catalyzed cross-coupling, the ortho-bromo positioning of the target compound enforces a highly restricted dihedral angle in the resulting biaryl or heteroaryl products. Compared to the para-bromo analog, which readily forms flat, planar structures, this specific ortho-substituted compound successfully yields twisted, conformationally locked architectures (78% yield with bulky ligands like BrettPhos) essential for navigating narrow target binding pockets [1].

Allows medicinal chemists to synthesize conformationally restricted analogs that avoid the flat, non-specific binding profiles common in failed drug candidates.

Metabolic Stability of the Amine Motif

The incorporation of the N-cyclopropyl group provides significant resistance to CYP450-mediated N-dealkylation compared to standard alkyl amines. In human liver microsome (HLM) assays, secondary amines featuring a cyclopropyl substitution demonstrate markedly lower intrinsic clearance than their isopropyl counterparts, preserving the basic center necessary for downstream target engagement [1].

Ensures that downstream drug candidates synthesized from this building block possess superior metabolic half-lives, reducing the need for late-stage structural optimization.

Aqueous Solubility and Handling Stability

Supplied as a hydrochloride salt, this building block overcomes the severe solubility limitations and oxidative liabilities of its free base counterpart. The HCl salt achieves aqueous solubility exceeding 50 mg/mL, facilitating direct use in polar reaction media and automated screening workflows, while maintaining >99% purity over extended ambient storage compared to the rapid degradation seen in the free base [1].

Eliminates formulation bottlenecks and ensures reproducible stoichiometry in high-throughput parallel synthesis and automated liquid handling.

Conformationally Restricted Kinase Inhibitor Synthesis

This compound is the ideal starting material for synthesizing kinase inhibitors that require precise binding pocket geometries. The ortho-bromo group allows chemists to execute sterically demanding cross-coupling reactions that lock the resulting biaryl system into a specific, non-planar conformation, a critical requirement for achieving high selectivity against kinase off-targets [1].

Bioisosteric Replacement in Lead Optimization

When existing lead compounds suffer from poor metabolic stability due to hydrolyzable amides or rapidly dealkylated amines, this building block serves as an excellent drop-in replacement. The combination of the metabolically robust 1,3,4-oxadiazole core and the cyclopropylamine motif directly addresses CYP450 vulnerabilities without sacrificing necessary hydrogen bond interactions [1].

High-Throughput Fragment Library Construction

Due to its high aqueous solubility (>50 mg/mL) and stability as a hydrochloride salt, this compound is highly suited for direct incorporation into automated, high-throughput fragment screening libraries. It eliminates the need for complex solubilization protocols, allowing for immediate plating in biochemical and biophysical assays [1].